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A comprehensive phylogenetic analysis of the tachykinin neuropeptide family in reptiles reveals

key evolutionary insights into this ancient and functionally diverse group of signaling molecules.

This guide provides a comparative overview of reptilian tachykinins, including their precursor

gene organization, peptide sequences, and phylogenetic relationships, offering valuable data

for researchers in neuroscience, pharmacology, and drug development.

The tachykinin family, which includes well-known neuropeptides like Substance P (SP),

Neurokinin A (NKA), and Neurokinin B (NKB), plays crucial roles in a wide range of

physiological processes, from pain transmission and inflammation to smooth muscle

contraction and behavior.[1] While extensively studied in mammals, the evolution and diversity

of this family in reptiles, a pivotal group for understanding vertebrate evolution, have remained

less clear. This analysis synthesizes available genomic and proteomic data to build a clearer

picture of the tachykinin system in reptiles.

Comparative Analysis of Reptilian Tachykinin
Peptides
Tachykinin peptides are derived from precursor proteins encoded by the tachykinin genes

(TAC1, TAC3, and TAC4). In reptiles, orthologs of TAC1 and TAC3 have been identified, giving

rise to SP, NKA, and NKB-related peptides. The amino acid sequences of these peptides show
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a high degree of conservation in the C-terminal region, which is critical for receptor binding, yet

also display key substitutions that can inform phylogenetic relationships.[1]

A notable example comes from the American alligator (Alligator mississippiensis), where

Substance P exhibits a single amino acid substitution (Arg for Lys at position 3) compared to

the mammalian consensus sequence, a feature it shares with avian SP.[2] In contrast, the

Neurokinin A sequence from the alligator is identical to its mammalian counterpart.[2]

Peptide Reptilian Species
Amino Acid
Sequence

Comparison to
Mammalian
Sequence

Substance P
Alligator

mississippiensis

Arg-Pro-Arg-Pro-Gln-

Gln-Phe-Phe-Gly-Leu-

Met-NH2

Single substitution

(Lys3Arg)[2]

Neurokinin A
Alligator

mississippiensis

His-Lys-Thr-Asp-Ser-

Phe-Val-Gly-Leu-Met-

NH2

Identical[2]

Neuropeptide γ
Alligator

mississippiensis

Asp-Ala-Gly-Tyr-Gly-

Gln-Ile-Ser-His-Lys-

Arg-His-Lys-Thr-Asp-

Ser-Phe-Val-Gly-Leu-

Met-NH2

Single substitution

(His4Tyr)[2]

Phylogenetic Relationships of the Tachykinin Family
The evolutionary history of the tachykinin gene family in vertebrates is characterized by gene

duplication events.[1][3] Phylogenetic analysis of tachykinin precursor proteins, including

available reptilian sequences, robustly supports the monophyly of the vertebrate tachykinin

family and delineates the distinct evolutionary trajectories of the TAC1 and TAC3 gene

lineages. Reptilian tachykinin sequences cluster with their respective orthologs from other

vertebrate classes, underscoring the ancient origins of these signaling systems.
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Evolutionary relationship of tachykinin genes.

Experimental Protocols
The phylogenetic analysis presented here is based on established molecular and bioinformatic

methodologies. A generalized workflow for such an analysis is outlined below.

1. Sequence Retrieval and Alignment: Tachykinin precursor protein sequences from various

reptilian species, as well as representative species from other vertebrate classes (mammals,

birds, amphibians, and fish), are retrieved from public databases such as NCBI GenBank. The

amino acid sequences are then aligned using multiple sequence alignment software like

ClustalW or MAFFT to identify conserved regions and variable sites.[1]

2. Phylogenetic Tree Construction: Phylogenetic trees are constructed using methods such as

Maximum Likelihood (ML) and Bayesian Inference (BI). The appropriate model of protein

evolution is determined using software like ProtTest. The robustness of the phylogenetic tree

topology is assessed using bootstrap analysis (for ML) or by calculating posterior probabilities

(for BI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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